Cas no 1448067-28-4 (4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide)

• Product Name: 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide
• CAS No: 1448067-28-4
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 6245700
• PubChem ID: 71808770
• Update Time: 2025-11-01

4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide
• N-(4-chlorobenzyl)-4-(phenylsulfonyl)piperidine-1-carboxamide
• 1448067-28-4
• F6441-2544
• AKOS024563648
• 4-(BENZENESULFONYL)-N-[(4-CHLOROPHENYL)METHYL]PIPERIDINE-1-CARBOXAMIDE

• Inchi： 1S/C19H21ClN2O3S/c20-16-8-6-15(7-9-16)14-21-19(23)22-12-10-18(11-13-22)26(24,25)17-4-2-1-3-5-17/h1-9,18H,10-14H2,(H,21,23)
• InChI Key： ABVVPSHKRACRGH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(N1CCC(CC1)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 392.0961414g/mol
• Monoisotopic Mass: 392.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide

4-(Benzenesulfonyl)-N-(4-Chlorophenyl)methylpiperidine-1-Carboxamide (CAS No. 1448067-28-4): A Comprehensive Overview

4-(Benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide (CAS No. 1448067-28-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide is composed of a piperidine ring, a benzene sulfonyl group, and a 4-chlorophenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The piperidine ring, a common motif in many bioactive compounds, contributes to the compound's overall stability and solubility. The benzene sulfonyl group enhances the compound's reactivity and interaction with biological targets, while the 4-chlorophenyl moiety provides additional steric and electronic effects that can influence its pharmacological profile.

The synthesis of 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide typically involves multi-step reactions, including the formation of the piperidine ring, the introduction of the benzene sulfonyl group, and the attachment of the 4-chlorophenyl moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in Organic Letters (2021) reported a novel one-pot synthesis approach that significantly reduced reaction time and improved yield compared to traditional methods.

In terms of biological activities, 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide has demonstrated potent inhibitory effects on various enzymes and receptors. One notable application is its use as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. A study published in Cancer Research (2020) found that this compound effectively inhibited the activity of specific protein kinases, leading to reduced proliferation and increased apoptosis in cancer cells. These findings suggest its potential as a lead compound for developing novel anticancer drugs.

Beyond cancer research, 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. A study published in Journal of Medicinal Chemistry (2019) reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. These results highlight its potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. A study published in (2021) evaluated the oral bioavailability and plasma protein binding of this compound in animal models. The results indicated that it has good oral bioavailability and low plasma protein binding, suggesting its suitability for oral administration.

To further explore the therapeutic potential of 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide, several clinical trials are currently underway. These trials aim to assess its safety and efficacy in human subjects with various diseases. For instance, a Phase I clinical trial is being conducted to evaluate its safety profile and pharmacokinetics in healthy volunteers. Preliminary results from this trial have shown that it is well-tolerated at doses up to 50 mg/kg with no serious adverse events reported.

In conclusion, 4-(benzenesulfonyl)-N-(4-chlorophenyl)methylpiperidine-1-carboxamide (CAS No. 1448067-28-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future applications in medicine.